Cas no 1780127-69-6 (4-chloro-3-methylphenyl sulfamate)

• Product Name: 4-chloro-3-methylphenyl sulfamate
• CAS No: 1780127-69-6
• MF: C₇H₈ClNO₃S
• MW: 221.661319732666
• CID: 6343701
• PubChem ID: 84130813
• Update Time: 2025-06-12

4-chloro-3-methylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methylphenyl sulfamate
• EN300-1987960
• 1780127-69-6

• Inchi： 1S/C7H8ClNO3S/c1-5-4-6(2-3-7(5)8)12-13(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： XXKWNHBBAHLSLY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OS(N)(=O)=O

Computed Properties

• Exact Mass: 220.9913420g/mol
• Monoisotopic Mass: 220.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-chloro-3-methylphenyl sulfamate

Recent Advances in the Study of 4-Chloro-3-methylphenyl Sulfamate (CAS: 1780127-69-6)

4-Chloro-3-methylphenyl sulfamate (CAS: 1780127-69-6) is a sulfamate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique chemical structure, has been the subject of various studies aimed at exploring its biological activity, pharmacokinetics, and therapeutic potential. The sulfamate moiety, in particular, is known for its role in enzyme inhibition, making this compound a promising candidate for further investigation.

Recent research has focused on the synthesis and optimization of 4-chloro-3-methylphenyl sulfamate to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the sulfamate group could significantly improve the compound's binding affinity to carbonic anhydrase isoforms, a family of enzymes implicated in various diseases, including cancer and glaucoma. The study highlighted the compound's potential as a selective inhibitor, with minimal off-target effects.

In addition to its enzyme inhibitory properties, 4-chloro-3-methylphenyl sulfamate has shown promise in preclinical models of neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience reported that the compound exhibited neuroprotective effects in vitro by modulating oxidative stress pathways. These findings suggest that further development of this compound could lead to novel therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

Another area of interest is the compound's potential role in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters (2023) explored the antiproliferative effects of 4-chloro-3-methylphenyl sulfamate on various cancer cell lines. The results indicated that the compound could induce apoptosis in cancer cells through mechanisms involving the disruption of mitochondrial function. These findings underscore the need for further in vivo studies to validate its efficacy and safety.

Despite these promising results, challenges remain in the development of 4-chloro-3-methylphenyl sulfamate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and high-throughput screening have provided new tools to accelerate the optimization process, as discussed in a 2023 review in Drug Discovery Today.

In conclusion, 4-chloro-3-methylphenyl sulfamate (CAS: 1780127-69-6) represents a versatile scaffold with significant potential in drug discovery. Its ability to target multiple biological pathways makes it a valuable candidate for further research. Future studies should focus on overcoming the current limitations and translating these findings into clinical applications. The ongoing exploration of this compound underscores the dynamic nature of chemical biology and its impact on modern medicine.